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Compound of Interest

Compound Name: Fluoxastrobin, (Z)-

Cat. No.: B1337108 Get Quote

This technical support center provides researchers, scientists, and drug development

professionals with essential information for optimizing the spray application of (Z)-

Fluoxastrobin. The following troubleshooting guides, frequently asked questions (FAQs), and

experimental protocols are designed to address common challenges and facilitate efficient and

effective application in a research setting.

Troubleshooting Guide
This guide addresses specific issues that may arise during the experimental application of (Z)-

Fluoxastrobin.
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Issue Potential Cause Recommended Solution

Poor Disease Control Despite

Application

Inadequate coverage of target

plant surfaces.

- Increase spray volume (L/ha

or gal/acre) to ensure thorough

wetting of foliage.[1] - Select

nozzles that produce a finer

droplet spectrum for better

coverage, such as flat-fan or

twin-fan nozzles.[2] - Optimize

boom height to ensure proper

spray pattern overlap. A

general rule is to maintain a

height that allows for 100%

overlap between nozzles.

Fungicide resistance.

- (Z)-Fluoxastrobin is a QoI

fungicide (FRAC Group 11).

Avoid consecutive applications

of fungicides from the same

FRAC group to prevent the

development of resistance.[3]

[4] - Rotate with fungicides that

have a different mode of

action. - If resistance is

suspected, conduct a bioassay

with isolates from the target

pathogen population.

Incorrect application timing.

- Apply (Z)-Fluoxastrobin as a

preventative treatment before

or at the very early stages of

disease development.

Strobilurin fungicides are most

effective when used to prevent

spore germination.[2][5]

Visible Spray Drift Droplet size is too small. - Increase the droplet size by

using air-induction or low-drift

nozzles. - Lower the spray
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pressure, as higher pressures

tend to produce finer droplets.

[1]

Spraying in unsuitable weather

conditions.

- Avoid spraying in windy

conditions (typically above 10-

15 km/h). - Do not spray during

temperature inversions, which

are common in the early

morning or late evening.

Boom height is too high.

- Lower the boom to the

minimum height required for

uniform coverage, typically 50

cm above the target canopy.

Clogged Nozzles Incompatible tank mix.

- Always perform a jar test

before mixing (Z)-

Fluoxastrobin with other

pesticides or adjuvants to

check for physical

compatibility. - Follow the

recommended mixing order,

which is generally: 1. Water, 2.

Water conditioners, 3.

Wettable powders (WP) or

Water Dispersible Granules

(WG), 4. Flowables (F/SC - like

many Fluoxastrobin

formulations), 5. Emulsifiable

Concentrates (EC), 6.

Adjuvants.

Poor quality water.

- Use clean water for the spray

solution. If using hard water, a

water conditioning adjuvant

may be necessary.

Uneven Spray Pattern Worn or damaged nozzles. - Inspect nozzles regularly for

wear and tear and replace
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them as needed. - Ensure all

nozzles on the boom are of the

same type and size.

Incorrect boom pressure.

- Calibrate the sprayer to

ensure the pressure is within

the optimal range for the

selected nozzles.

Frequently Asked Questions (FAQs)
Q1: What is the mode of action of (Z)-Fluoxastrobin?

A1: (Z)-Fluoxastrobin is a quinone outside inhibitor (QoI) fungicide, also known as a strobilurin.

It belongs to FRAC Group 11.[3] Its mode of action is the inhibition of mitochondrial respiration

in fungi by blocking the electron transfer at the cytochrome bc1 complex (Complex III), which

stops ATP production and ultimately leads to fungal cell death.[3][4]

Q2: What is the optimal droplet size for applying (Z)-Fluoxastrobin?

A2: The optimal droplet size depends on the target and environmental conditions. For

fungicides, a "Fine" to "Medium" droplet size (approximately 150-350 microns) is often

recommended to ensure good coverage of the plant surface. However, to minimize drift, a

"Medium" to "Coarse" droplet size may be more appropriate, especially in windy conditions. It is

crucial to balance the need for coverage with the risk of drift.

Q3: How does spray pressure affect the application of (Z)-Fluoxastrobin?

A3: Spray pressure influences both the flow rate and the droplet size. Generally, increasing the

pressure will increase the flow rate and decrease the droplet size, which can lead to better

coverage but also a higher risk of spray drift.[1] It is important to operate within the

recommended pressure range for the specific nozzle being used.

Q4: Can I tank-mix (Z)-Fluoxastrobin with other pesticides or adjuvants?

A4: Tank-mixing can be beneficial, but compatibility must be checked. Always perform a jar test

to ensure physical compatibility before mixing in the spray tank. When tank-mixing with other
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products, it is important to follow the label recommendations for all products involved and

adhere to the proper mixing order. Using adjuvants like surfactants can improve the spreading

and retention of the spray on the target foliage.

Q5: What are the best practices for preventing fungicide resistance to (Z)-Fluoxastrobin?

A5: To prevent resistance, it is critical to rotate (Z)-Fluoxastrobin with fungicides from different

FRAC groups that have different modes of action.[3][6] Avoid making more than two

consecutive applications of any Group 11 fungicide.[6] Also, always use the recommended

application rate; using lower rates can contribute to the selection of resistant fungal strains.[5]

Data Presentation: Spray Parameter Optimization
Disclaimer: The following tables provide generalized data based on established principles of

spray application. Actual values for (Z)-Fluoxastrobin may vary and should be determined

experimentally.

Table 1: Influence of Nozzle Type and Pressure on Droplet Size and Drift Potential
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Nozzle Type
Operating
Pressure (psi)

Volume
Median
Diameter
(VMD, µm)

Droplet
Classification

Drift Potential

Standard Flat-

Fan
30 250 Medium Moderate

40 220 Fine/Medium High

60 180 Fine Very High

Air Induction (AI) 40 400 Coarse Low

60 350 Medium/Coarse Low

80 300 Medium Low-Moderate

Turbo TeeJet

(TT)
30 380 Coarse Low

40 320 Medium/Coarse Low

60 280 Medium Moderate

Table 2: Effect of Adjuvants on Spray Droplet Characteristics and Deposition

Adjuvant Type
Typical
Concentration

Effect on
Droplet Size

Effect on
Surface
Tension

Impact on
Coverage

Non-ionic

Surfactant (NIS)
0.25% v/v

May slightly

decrease
Reduces

Increases

spreading on leaf

Oil Concentrate

(COC / MSO)
1.0% v/v

May slightly

increase
Reduces

Improves

deposition and

penetration

Drift Reduction

Agent
Varies by product Increases VMD Minimal

Can reduce fine

droplets
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Experimental Protocols
Protocol 1: Assessment of Spray Droplet Size Spectrum
Objective: To determine the droplet size distribution of a (Z)-Fluoxastrobin spray solution under

different application parameters.

Materials:

Laser diffraction particle size analyzer

Spray chamber or wind tunnel

Pressurized spray system with controllable pressure

Various nozzle types (e.g., flat-fan, air induction)

(Z)-Fluoxastrobin formulation

Deionized water and any relevant adjuvants

Personal Protective Equipment (PPE)

Methodology:

Prepare the (Z)-Fluoxastrobin spray solution at the desired concentration in deionized water.

If testing adjuvants, prepare separate solutions.

Set up the laser diffraction instrument according to the manufacturer's instructions.

Install the desired nozzle on the spray system and position it at a fixed distance from the

laser beam in the spray chamber.

Set the spray pressure to the desired level.

Turn on the spray and allow it to stabilize for a few seconds.

Initiate the droplet size measurement with the laser diffraction software. The instrument will

measure the size of thousands of droplets passing through the laser beam.
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Record the Volume Median Diameter (VMD or Dv50), the percentage of the spray volume

composed of fine droplets (<150 µm), and other relevant droplet size parameters.

Repeat the measurement at least three times for each set of parameters (nozzle type,

pressure, formulation).

Change the parameters as required for the experiment and repeat steps 3-8.

Analyze the data to determine the effect of each parameter on the droplet size spectrum.

Protocol 2: Evaluation of Spray Coverage on Plant
Foliage
Objective: To visually and quantitatively assess the spray coverage of (Z)-Fluoxastrobin on

target leaf surfaces.

Materials:

Water-sensitive paper (WSP) or a fluorescent tracer dye

Target plants or representative artificial surfaces

Spray application system

UV light source (if using a fluorescent tracer)

Digital camera and image analysis software (e.g., ImageJ)

Personal Protective Equipment (PPE)

Methodology:

Attach water-sensitive paper strips to the upper and lower surfaces of leaves at different

locations within the plant canopy (top, middle, bottom).

Alternatively, if using a fluorescent tracer, prepare the (Z)-Fluoxastrobin spray solution and

add the tracer at the recommended concentration.
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Apply the spray solution to the target plants using the desired application parameters (nozzle

type, pressure, speed, volume).

Allow the spray to dry completely on the WSP or the leaf surfaces.

Carefully collect the WSP strips or the leaves treated with the fluorescent tracer.

For WSP, visually assess the coverage or use a scanner and image analysis software to

quantify the percentage of the area covered by droplets and the number of droplets per cm².

For the fluorescent tracer, view the leaves under a UV light in a dark environment. The spray

deposits will fluoresce.

Capture high-resolution digital images of the fluorescing deposits.

Use image analysis software to calculate the percentage of the leaf area covered by the

tracer.

Compare the coverage results obtained with different application parameters to identify the

optimal setup.

Visualizations
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Caption: Mode of action of (Z)-Fluoxastrobin in the fungal mitochondrial electron transport

chain.
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Caption: Workflow for the optimization of (Z)-Fluoxastrobin spray application parameters.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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